molecular formula C14H13N3O4 B187899 Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate CAS No. 5633-84-1

Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

Cat. No. B187899
CAS RN: 5633-84-1
M. Wt: 287.27 g/mol
InChI Key: IIIAVTLDDGZKOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that is synthesized using a specific method. In

Mechanism Of Action

The mechanism of action of Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the growth of cancer cells through the induction of apoptosis. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins, which play a role in inflammation and pain.

Biochemical And Physiological Effects

Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been found to possess anti-inflammatory and analgesic properties, which can be useful in the treatment of various inflammatory diseases. Additionally, it has been found to exhibit antioxidant activity, which can be beneficial in the prevention of oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

One of the primary advantages of using Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in lab experiments is its potential as a candidate for the development of new anticancer drugs. It has also been found to possess anti-inflammatory and analgesic properties, which can be useful in the treatment of various inflammatory diseases. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it challenging to optimize its effectiveness.

Future Directions

There are several future directions for the research and development of Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate. One of the primary directions is to further investigate its mechanism of action to optimize its effectiveness as a potential anticancer drug. Additionally, further research can be conducted to explore its potential applications in the treatment of various inflammatory diseases. Another direction for future research is to investigate the potential of this compound as an antioxidant and its potential use in the prevention of oxidative stress-related diseases. Finally, research can be conducted to explore the potential of this compound as a lead compound for the development of new drugs with improved efficacy and fewer side effects.
Conclusion
Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to produce high yields of the compound with purity greater than 95%. It has potential applications in the field of medicinal chemistry, exhibiting significant antitumor activity against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs. It has also been found to possess anti-inflammatory and analgesic properties, which can be useful in the treatment of various inflammatory diseases. Its mechanism of action is not fully understood, but it is believed to exert its antitumor activity by inhibiting the growth of cancer cells through the induction of apoptosis. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins, which play a role in inflammation and pain. Its potential as a lead compound for the development of new drugs with improved efficacy and fewer side effects makes it an exciting area of research for the future.

Synthesis Methods

Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is synthesized by the reaction of 2-methylphenylhydrazine with ethyl acetoacetate in the presence of acetic acid. The resulting product is then treated with methyl iodide to obtain the final product. This synthesis method has been optimized to produce high yields of the compound with purity greater than 95%.

Scientific Research Applications

Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been found to exhibit significant antitumor activity against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs. It has also been found to possess anti-inflammatory and analgesic properties, which can be useful in the treatment of various inflammatory diseases.

properties

CAS RN

5633-84-1

Product Name

Methyl 5-(2-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

Molecular Formula

C14H13N3O4

Molecular Weight

287.27 g/mol

IUPAC Name

methyl 5-(2-methylphenyl)-4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate

InChI

InChI=1S/C14H13N3O4/c1-7-5-3-4-6-8(7)17-12(18)9-10(13(17)19)15-16-11(9)14(20)21-2/h3-6,9-10,15H,1-2H3

InChI Key

IIIAVTLDDGZKOM-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1N2C(=O)C3C(C2=O)NN=C3C(=O)OC

Canonical SMILES

CC1=CC=CC=C1N2C(=O)C3C(C2=O)NN=C3C(=O)OC

Origin of Product

United States

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